N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenylbutanamide

• IUPAC Name: N-[2-(6-methylsulfanyl-4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-phenylbutanamide
• InChI: InChI=1S/C23H30N6OS/c1-3-18(17-10-6-4-7-11-17)22(30)24-12-15-29-21-19(16-25-29)20(26-23(27-21)31-2)28-13-8-5-9-14-28/h4,6-7,10-11,16,18H,3,5,8-9,12-15H2,1-2H3,(H,24,30)
• InChI Key: DYAPIWSKTXIBRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCCN2C3=C(C=N2)C(=NC(=N3)SC)N4CCCCC4
• Molecular Formula: C23H30N6OS
• Molecular Weight: 438.6 g/mol

Description

N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C23H30N6OS and its molecular weight is 438.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

Research has demonstrated innovative synthesis methods for related pyrazolo[3,4-d]pyrimidin derivatives, offering a foundation for developing compounds with potential biological activities. For instance, Rahmouni et al. (2014) explored the synthesis of novel isoxazolines and isoxazoles through [3+2] cycloaddition, highlighting a methodological approach that could be applicable to the synthesis of derivatives of the compound (Rahmouni et al., 2014). Similarly, the creation of pyrazolopyrimidines with anticancer and anti-5-lipoxygenase properties has been reported, underscoring the therapeutic potential of these molecules (Rahmouni et al., 2016).

Anticancer and Antimicrobial Activities

Several studies have evaluated the anticancer and antimicrobial effects of pyrazolo[3,4-d]pyrimidine derivatives, providing insights into the potential applications of these compounds. For example, a new series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives exhibited antitumor activity against human breast adenocarcinoma cell lines, with certain derivatives showing mild to moderate activity (El-Morsy et al., 2017). Additionally, novel pyrazolopyrimidin derivatives have been synthesized and tested for their antimicrobial activity, demonstrating significant effects against various bacterial and fungal strains (Khobragade et al., 2010).